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Compound of Interest

Compound Name:
Tetrabutylammonium

Dibromoiodide

CAS No.: 15802-00-3

Cat. No.: B108187

Get Quote

Disclaimer: The following data pertains to Tetrabutylammonium Iodide (TBAI). The initial

request for "TBADI" did not yield a recognized chemical compound. It is presumed that

"TBADI" was a typographical error and the intended compound was TBAI.

This technical guide provides a comprehensive overview of the physical and spectroscopic

properties of Tetrabutylammonium Iodide (TBAI), a quaternary ammonium salt widely utilized in

chemical synthesis and research. This document is intended for researchers, scientists, and

drug development professionals.

Physical Properties
Tetrabutylammonium iodide is a white to pale yellow crystalline powder.[1] It is a salt composed

of a tetrabutylammonium cation and an iodide anion. The physical properties of TBAI are

summarized in the table below.
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Property Value References

Molecular Formula C₁₆H₃₆IN [1][2]

Molecular Weight 369.37 g/mol [1][3]

Appearance
White to pale yellow crystalline

powder
[1]

Melting Point 141-149 °C [3][4]

Solubility

Soluble in water, methanol,

ethanol, acetonitrile, and

dimethyl sulfoxide (DMSO).

Insoluble in benzene.

[1][5][6]

Density ~1.1 g/cm³ [1]

Crystal System Monoclinic [1][2]

Space Group C2/c [1][2]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and characterization of TBAI. The

following sections detail the key spectroscopic data for this compound.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy provides detailed information about the carbon and proton framework of a

molecule.

¹H NMR Spectroscopy: The proton NMR spectrum of TBAI typically exhibits signals

corresponding to the different protons of the butyl chains.

¹³C NMR Spectroscopy: The carbon NMR spectrum provides information about the carbon

atoms in the tetrabutylammonium cation.
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Nucleus Solvent
Chemical Shifts (ppm) &
Multiplicity

¹H CDCl₃
Signals corresponding to the

butyl group protons.

¹³C CDCl₃
Signals corresponding to the

butyl group carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule. The FT-IR

spectrum of TBAI shows characteristic absorption bands for C-H stretching and bending

vibrations of the butyl groups.

Technique Sample Preparation
Key Absorption Bands
(cm⁻¹)

ATR-IR Neat
C-H stretching and bending

vibrations

KBr-Pellet Solid dispersion
C-H stretching and bending

vibrations

Mass Spectrometry (MS)
Mass spectrometry is used to determine the molecular weight and fragmentation pattern of a

compound.

Technique Ionization Mode Key Fragments (m/z)

GC-MS Electron Ionization (EI) 142, 100, 57, 242, 143

UV-Visible (UV-Vis) Spectroscopy
UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

TBAI exhibits absorbance in the UV region.
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Experimental Protocols
The following are generalized experimental protocols for obtaining the spectroscopic data

presented above. Specific instrument parameters may vary.

NMR Spectroscopy
A sample of TBAI is dissolved in a deuterated solvent, typically chloroform-d (CDCl₃), and

placed in an NMR tube.[7] The spectrum is then acquired on an NMR spectrometer. For ¹H

NMR, the spectral width is typically set to scan the proton chemical shift range. For ¹³C NMR, a

wider spectral width is used to cover the carbon chemical shift range.

IR Spectroscopy
For Attenuated Total Reflectance (ATR)-IR, a small amount of the solid TBAI sample is placed

directly on the ATR crystal.[8] For KBr-pellet IR, a small amount of TBAI is ground with dry

potassium bromide (KBr) and pressed into a thin pellet.[8] The spectrum is then recorded using

an FTIR spectrometer.

Mass Spectrometry
For Gas Chromatography-Mass Spectrometry (GC-MS), a dilute solution of TBAI in a suitable

volatile solvent is injected into the GC. The compound is vaporized and separated on the GC

column before entering the mass spectrometer, where it is ionized, typically by electron

ionization (EI), and the mass-to-charge ratio of the fragments is detected.[8]

Logical Workflow for TBAI Characterization
The following diagram illustrates a typical workflow for the physical and spectroscopic

characterization of a TBAI sample.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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